Cas no 848436-25-9 (5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic acid)

• Product Name: 5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic acid
• CAS No: 848436-25-9
• MF: C₁₆H₁₂F₃N₃O₂
• MW: 335.28059387207
• MDL: MFCD09266606
• CID: 2272352
• PubChem ID: 25218923
• Update Time: 2025-05-27

5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• ALBB-000966
• 5-(3,4-dimethylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• STK502388
• LS-01104
• AKOS005171003
• CS-0317111
• 5-(3,4-dimethylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylicacid
• 848436-25-9
• H21204
• MFCD09266606
• 5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic acid

• MDL： MFCD09266606
• Inchi： 1S/C16H12F3N3O2/c1-8-3-4-10(5-9(8)2)11-6-13(16(17,18)19)22-14(20-11)7-12(21-22)15(23)24/h3-7H,1-2H3,(H,23,24)
• InChI Key： BZBLGRDYDFDPRW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2=CC=C(C)C(C)=C2)=NC2=CC(C(=O)O)=NN12)(F)F

Computed Properties

• Exact Mass: 335.08816112Da
• Monoisotopic Mass: 335.08816112Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.5Ų